2,2-Dimethyloxolane-3-carbaldehyde
Description
2,2-Dimethyloxolane-3-carbaldehyde, also known by its CAS Number 74076-75-8, is a chemical compound with a molecular weight of 128.17 . Its IUPAC name is 2,2-dimethyltetrahydrofuran-3-carbaldehyde .
Molecular Structure Analysis
The molecular structure of 2,2-Dimethyloxolane-3-carbaldehyde consists of a total of 21 bonds. There are 9 non-H bonds, 1 multiple bond, 1 rotatable bond, 1 double bond, 1 five-membered ring, 1 aldehyde (aliphatic), 1 ether (aliphatic), and 1 Oxolane .Scientific Research Applications
Chemical Synthesis and Transformations
2,2-Dimethyloxolane-3-carbaldehyde is involved in various chemical synthesis processes and transformations. For instance, it reacts with ethyl cyanoacetate leading to the formation of ethyl 2-cyano-3-(2,2-dimethyloxan-4-yl)-4-methylpentanoate, demonstrating its versatility in organic synthesis (Harutyunyan et al., 2017).
Kinetic Studies in Gas Phase Reactions
This compound is also studied for its kinetic behavior in gas phase reactions. Research has focused on understanding the structural and kinetic aspects of retro-cheletropic ene reactions involving 2,2-dimethyl but-3-enal, a related compound. These studies provide insights into the reaction mechanisms and potential applications in chemical synthesis (Gholami & Izadyar, 2004).
Organic Photovoltaic Materials
2,2-Dimethyloxolane-3-carbaldehyde and its derivatives are used in the development of organic photovoltaic materials. They play a crucial role in synthesizing components that contribute to the efficiency of solar cells, indicating their significance in renewable energy research (Pokalwar, 2020).
Polymer Synthesis
This compound is also involved in polymer synthesis. For example, its reaction with metal complexes can result in the formation of various polymeric substances, indicating its potential application in material science and polymer chemistry (Maślińska-Solich et al., 1995).
Applications in Medicinal Chemistry
In medicinal chemistry, derivatives of 2,2-Dimethyloxolane-3-carbaldehyde are synthesized for their potential biological activities, such as inhibiting specific enzymes or receptors. This aspect of research highlights the compound's relevance in drug discovery and development (Seo et al., 2020).
properties
IUPAC Name |
2,2-dimethyloxolane-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-7(2)6(5-8)3-4-9-7/h5-6H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQQAKNMUMVKEMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CCO1)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyloxolane-3-carbaldehyde | |
CAS RN |
74076-75-8 |
Source
|
| Record name | 2,2-dimethyloxolane-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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